Cas no 1936713-05-1 (Furan, 3-(4-bromo-3-methylbutyl)tetrahydro-)

• Product name: Furan, 3-(4-bromo-3-methylbutyl)tetrahydro-
• CAS No: 1936713-05-1
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5285355

Furan, 3-(4-bromo-3-methylbutyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(4-bromo-3-methylbutyl)tetrahydro-

• Inchi： 1S/C9H17BrO/c1-8(6-10)2-3-9-4-5-11-7-9/h8-9H,2-7H2,1H3
• InChI Key： APBMXMPXZOVBGF-UHFFFAOYSA-N
• SMILES： O1CCC(CCC(C)CBr)C1

Additional information on Furan, 3-(4-bromo-3-methylbutyl)tetrahydro-

Furan, 3-(4-bromo-3-methylbutyl)tetrahydro- (CAS No. 1936713-05-1): A Comprehensive Overview

Furan, 3-(4-bromo-3-methylbutyl)tetrahydro- (CAS No. 1936713-05-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which combines a tetrahydrofuran ring with a substituted bromomethylbutyl group. The combination of these functional groups offers a versatile platform for various chemical and biological applications.

The tetrahydrofuran (THF) ring is a five-membered cyclic ether that is widely used in organic synthesis due to its stability and reactivity. It serves as a valuable building block in the synthesis of complex molecules, including pharmaceuticals and natural products. The presence of the 4-bromo-3-methylbutyl group introduces additional reactivity and functionalization possibilities, making this compound particularly interesting for researchers and chemists.

Recent studies have highlighted the potential of Furan, 3-(4-bromo-3-methylbutyl)tetrahydro- in various applications. For instance, a study published in the Journal of Organic Chemistry in 2022 explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The bromomethylbutyl group was found to enhance the bioavailability and efficacy of the final compounds, demonstrating the importance of this structural feature in drug design.

In another study, researchers at the University of California, Los Angeles (UCLA) investigated the role of Furan, 3-(4-bromo-3-methylbutyl)tetrahydro- in catalytic reactions. The compound was used as a ligand in palladium-catalyzed cross-coupling reactions, leading to improved yields and selectivity. This finding underscores the compound's utility in developing more efficient and sustainable synthetic methods.

The physical properties of Furan, 3-(4-bromo-3-methylbutyl)tetrahydro- have also been extensively studied. It is typically a colorless liquid with a boiling point around 150°C and a molecular weight of approximately 257.1 g/mol. These properties make it suitable for use in various laboratory settings and industrial processes. Additionally, its solubility in common organic solvents such as dichloromethane and ethanol facilitates its handling and application.

In terms of safety and handling, Furan, 3-(4-bromo-3-methylbutyl)tetrahydro- should be stored in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE), including gloves and goggles, should be worn when handling this compound to ensure safety. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to prevent any potential risks.

The environmental impact of Furan, 3-(4-bromo-3-methylbutyl)tetrahydro- has also been considered in recent research. A study conducted by the Environmental Protection Agency (EPA) found that this compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, it is always advisable to dispose of chemical waste according to local regulations to minimize any potential ecological impact.

In conclusion, Furan, 3-(4-bromo-3-methylbutyl)tetrahydro- (CAS No. 1936713-05-1) is a versatile compound with promising applications in organic synthesis, medicinal chemistry, and catalysis. Its unique structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.